Cas no 1354020-81-7 ((S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354020-81-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD21097969
• CID: 2155616
• PubChem ID: 52189282
• Update Time: 2025-06-26

(S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3S)-3-(cyclopropylamino)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(cyclopropylamino)-, 1,1-dimethylethyl ester, (3S)-
• (S)-tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate
• (S)-tert-Butyl3-(cyclopropylamino)piperidine-1-carboxylate
• CS-0445221
• Tert-butyl (S)-3-(cyclopropylamino)piperidine-1-carboxylate
• DB-248034
• D83331
• SCHEMBL17699916
• NCKAETPZBCKKQX-NSHDSACASA-N
• 1354020-81-7

• MDL： MFCD21097969
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-4-5-11(9-15)14-10-6-7-10/h10-11,14H,4-9H2,1-3H3/t11-/m0/s1
• InChI Key： NCKAETPZBCKKQX-NSHDSACASA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H](NC2CC2)C1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354020-81-7)

The compound (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1354020-81-7, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This chiral piperidine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a cyclopropylamino group and a tert-butyl ester moiety contributes to its unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

Chirality plays a crucial role in the pharmacological activity of many drugs, and the stereochemistry of (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester is particularly noteworthy. The (S)-configuration ensures that the molecule interacts with biological targets in a specific manner, which can influence its efficacy and selectivity. This aspect is particularly important in the design of drugs targeting enzymes and receptors with high stereospecificity.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The cyclopropylamino group in this compound introduces rigidity to the piperidine ring, which can enhance binding affinity and stability. Additionally, the tert-butyl ester functionality provides a site for further chemical modification, allowing for the synthesis of analogs with tailored properties.

One of the most compelling aspects of (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester is its potential application in the development of drugs for neurological disorders. Piperidine derivatives have been extensively studied for their activity against targets such as dopamine receptors, which are implicated in conditions like Parkinson's disease and schizophrenia. The unique structural features of this compound make it a promising candidate for further investigation in this area.

Recent research has demonstrated that modifications to the piperidine core can significantly alter the pharmacological profile of these compounds. For instance, studies have shown that substituents at the 3-position can influence binding affinity and metabolic stability. The cyclopropylamino group in (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester appears to enhance these properties, making it an attractive scaffold for drug development.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution or asymmetric synthesis to ensure the desired stereochemistry. The tert-butyl ester group is typically introduced as a protecting group for the carboxylic acid moiety, which can be later deprotected under appropriate conditions to reveal the free acid or used for further derivatization.

In conclusion, (S)-3-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354020-81-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral piperidine core and functional groups like the cyclopropylamino and tert-butyl ester moieties, make it an attractive scaffold for the development of novel therapeutic agents. Further studies are warranted to explore its applications in drug discovery and to optimize its pharmacological properties.